Cas no 1049356-21-9 (Ethyl 4-{2-[(6-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}pyridazin-3-yl)sulfanyl]acetamido}benzoate)

• Product Name: Ethyl 4-{2-[(6-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}pyridazin-3-yl)sulfanyl]acetamido}benzoate
• CAS No: 1049356-21-9
• MF: C₂₄H₂₃N₅O₃S
• MW: 461.536123514175
• CID: 5470555
• PubChem ID: 126850345
• Update Time: 2025-05-23

Ethyl 4-{2-[(6-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}pyridazin-3-yl)sulfanyl]acetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• 1049356-21-9
• ethyl 4-{2-[(6-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}pyridazin-3-yl)sulfanyl]acetamido}benzoate
• ethyl 4-[[2-[6-(2,6-dimethylimidazo[1,2-a]pyridin-3-yl)pyridazin-3-yl]sulfanylacetyl]amino]benzoate
• AKOS032464933
• F5270-0483
• Ethyl 4-{2-[(6-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}pyridazin-3-yl)sulfanyl]acetamido}benzoate

• Inchi： 1S/C24H23N5O3S/c1-4-32-24(31)17-6-8-18(9-7-17)26-21(30)14-33-22-12-10-19(27-28-22)23-16(3)25-20-11-5-15(2)13-29(20)23/h5-13H,4,14H2,1-3H3,(H,26,30)
• InChI Key： ALSCQRFHZTVFRV-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(=O)OCC)=CC=1)=O)C1=CC=C(C2=C(C)N=C3C=CC(C)=CN23)N=N1

Computed Properties

• Exact Mass: 461.15216079g/mol
• Monoisotopic Mass: 461.15216079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 124Ų

Additional information on Ethyl 4-{2-[(6-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}pyridazin-3-yl)sulfanyl]acetamido}benzoate

Ethyl 4-{2-[(6-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}pyridazin-3-yl)sulfanyl]acetamido}benzoate: A Comprehensive Overview

Ethyl 4-{2-[(6-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}pyridazin-3-yl)sulfanyl]acetamido}benzoate is a complex organic compound with the CAS number 1049356-21-9. This compound belongs to the class of benzoate esters, which are widely used in various pharmaceutical and chemical applications. The structure of this compound is characterized by a benzoate moiety linked to an ethyl group and a substituted acetamide group. The substituents on the acetamide group include a pyridazine ring fused with an imidazo[1,2-a]pyridine moiety, which introduces significant structural complexity and potential bioactivity.

The synthesis of Ethyl 4-{2-[(6-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}pyridazin-3-yl)sulfanyl]acetamido}benzoate involves multiple steps of organic synthesis. Key steps include the preparation of the imidazo[1,2-a]pyridine derivative, followed by its coupling with a pyridazine ring via sulfur-mediated linkages. The final step involves esterification to form the benzoate ester. This compound has been synthesized to explore its potential as a bioactive agent, particularly in the context of anticancer therapy.

Recent studies have highlighted the potential of Ethyl 4-{2-[(6-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}pyridazin-3-yl)sulfanyl]acetamido}benzoate as a cancer therapeutic agent strong>. Preclinical experiments have demonstrated that this compound exhibits significant < strong >antitumor activity strong > against various cancer cell lines. The mechanism of action appears to involve inhibition of key enzymes associated with cell proliferation and apoptosis regulation. Additionally, this compound has shown selectivity towards cancer cells over normal cells, making it a promising candidate for further development.

In addition to its therapeutic potential, Ethyl 4-{< strong >... strong > has been studied for its < strong > pharmacokinetic properties strong >. Research indicates that this compound exhibits moderate solubility in physiological conditions and demonstrates reasonable bioavailability when administered orally. These properties are critical for its potential use as an < strong > orally administered drug strong >.

The structural complexity of Ethyl 4-{< strong >... strong > makes it an interesting subject for further research in medicinal chemistry. Ongoing studies are focused on optimizing its pharmacokinetic profile and enhancing its bioavailability. Additionally, researchers are exploring the possibility of modifying the substituents on the imidazo[1,2-a]pyridine and pyridazine rings to improve its therapeutic efficacy and reduce potential side effects.

In conclusion, Ethyl 4-{< strong >... strong > is a highly promising compound with significant potential in the field of oncology. Its unique structure and demonstrated bioactivity make it a valuable addition to the arsenal of anticancer agents under investigation. As research continues to uncover its full potential, this compound may play a pivotal role in the development of novel cancer therapies.